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Rel-(1R,2R,3S,4S)-3-(4-methylpiperazine-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid Rel-(1R,2R,3S,4S)-3-(4-methylpiperazine-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid Novel inhibitor of protein phosphatase 2A (PP2A), inhibiting radiation-induced Rad51 focus formation and homologous recombination repair (HRR), ultimately leading to persistent radiation-induced DNA damage, as reflected by γH2AX expression; High Quality B
Brand Name: Vulcanchem
CAS No.: 1113025-87-8
VCID: VC0006229
InChI: InChI=1S/C13H20N2O4/c1-14-4-6-15(7-5-14)12(16)10-8-2-3-9(19-8)11(10)13(17)18/h8-11H,2-7H2,1H3,(H,17,18)/t8-,9+,10+,11-/m0/s1
SMILES: CN1CCN(CC1)C(=O)C2C3CCC(C2C(=O)O)O3
Molecular Formula: C13H20N2O4
Molecular Weight: 268.31 g/mol

Rel-(1R,2R,3S,4S)-3-(4-methylpiperazine-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid

CAS No.: 1113025-87-8

Cat. No.: VC0006229

Molecular Formula: C13H20N2O4

Molecular Weight: 268.31 g/mol

* For research use only. Not for human or veterinary use.

Rel-(1R,2R,3S,4S)-3-(4-methylpiperazine-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid - 1113025-87-8

Specification

Description Novel inhibitor of protein phosphatase 2A (PP2A), inhibiting radiation-induced Rad51 focus formation and homologous recombination repair (HRR), ultimately leading to persistent radiation-induced DNA damage, as reflected by γH2AX expression; High Quality B
CAS No. 1113025-87-8
Molecular Formula C13H20N2O4
Molecular Weight 268.31 g/mol
IUPAC Name (1R,2R,3S,4S)-3-(4-methylpiperazine-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
Standard InChI InChI=1S/C13H20N2O4/c1-14-4-6-15(7-5-14)12(16)10-8-2-3-9(19-8)11(10)13(17)18/h8-11H,2-7H2,1H3,(H,17,18)/t8-,9+,10+,11-/m0/s1
Standard InChI Key JUQMLSGOTNKJKI-ZDCRXTMVSA-N
Isomeric SMILES C[NH+]1CCN(CC1)C(=O)[C@@H]2[C@@H]3CC[C@H]([C@@H]2C(=O)[O-])O3
SMILES CN1CCN(CC1)C(=O)C2C3CCC(C2C(=O)O)O3
Canonical SMILES C[NH+]1CCN(CC1)C(=O)C2C3CCC(C2C(=O)[O-])O3

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